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Compound of Interest

Compound Name: CCT241533

Cat. No.: B560082

Introduction

CCT241533 is a potent and selective ATP-competitive inhibitor of Checkpoint Kinase 2 (CHK2),
a critical component of the DNA damage response pathway.[1][2][3] It exhibits an IC50 of 3 nM
for CHK2 and is significantly less active against other kinases, making it a valuable tool for
studying cellular responses to DNA damage and for potential therapeutic applications.[1][2][3]
[4] Proper preparation of a CCT241533 stock solution is the first critical step for accurate and
reproducible experimental results in cell-based assays and other research applications. This
application note provides a detailed protocol for the preparation, storage, and handling of
CCT241533 stock solutions.

Quantitative Data Summary

For ease of reference, the key quantitative data for CCT241533 and its hydrochloride salt are
summarized in the table below.
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CCT241533
Property CCT241533 . Reference(s)
hydrochloride
Molecular Formula C23H27FN404 C23H27FN404 « HCI [11[41,[31[5][6]
] 478.95 g/mol (or
Molecular Weight 442.48 g/mol [11[41,[31[5][6]
479.0 g/mol )
White to off-white
Appearance ) Crystalline solid [11,[5][6]
solid
Purity -- >98% [51[6]
o ~30 mg/mL to 96
Solubility in DMSO Soluble [41,[31[5][6]

mg/mL

Solubility in Ethanol

~5 mg/mL to 7 mg/mL

[35](6]

Solubility in DMF

~30 mg/mL

[5][6]

Solubility in PBS (pH
7.2)

~0.5 mg/mL (or 500
Hg/mL)

[5][6]

Storage (Solid)

-20°C forup to 3

years

-20°C forup to 4

years

[11.[5](6]

Storage (In Solvent)

-80°C forup to 6
months, -20°C for up

to 1 month

-80°C for up to 1 year,

-20°C forupto 1

month

[1](3]

Experimental Protocols

Materials

e CCT241533 or CCT241533 hydrochloride powder

e Anhydrous Dimethyl Sulfoxide (DMSO)

 Sterile microcentrifuge tubes or vials

o Calibrated analytical balance
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o Vortex mixer
o Pipettes and sterile filter tips

o Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Protocol for Preparing a 10 mM DMSO Stock Solution of
CCT241533 Hydrochloride

This protocol describes the preparation of a 10 mM stock solution of CCT241533
hydrochloride. Adjust the calculations accordingly if using the free base form or a different
concentration.

» Pre-weighing Preparations: Before opening the vial of CCT241533 hydrochloride, allow it to
equilibrate to room temperature for at least 60 minutes to prevent condensation of moisture
onto the compound.

e Weighing the Compound: Carefully weigh out the desired amount of CCT241533
hydrochloride powder using a calibrated analytical balance in a chemical fume hood. For
example, to prepare 1 mL of a 10 mM stock solution, you would need 4.79 mg of
CCT241533 hydrochloride (Molecular Weight: 479.0 g/mol ).

o Calculation: Mass (mg) = Desired Concentration (mM) x Volume (L) x Molecular Weight (
g/mol )

o Mass (mg) = 10 mmol/L x 0.001 L x 479.0 g/mol = 4.79 mg

¢ Dissolving the Compound: Add the weighed CCT241533 hydrochloride to a sterile
microcentrifuge tube. Add the calculated volume of anhydrous DMSO to the tube. For the
example above, this would be 1 mL.

e Ensuring Complete Dissolution: Tightly cap the tube and vortex thoroughly until the solid is
completely dissolved.[4] Gentle warming in a 37°C water bath for 10 minutes and/or
sonication can aid in dissolution if necessary.[4]

 Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile,
tightly sealed vials to avoid repeated freeze-thaw cycles.[3][7] Store the aliquots at -20°C for

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b560082?utm_src=pdf-body
https://www.benchchem.com/product/b560082?utm_src=pdf-body
https://www.benchchem.com/product/b560082?utm_src=pdf-body
https://www.benchchem.com/product/b560082?utm_src=pdf-body
https://www.benchchem.com/product/b560082?utm_src=pdf-body
https://www.benchchem.com/product/b560082?utm_src=pdf-body
https://www.apexbt.com/cct241533.html
https://www.apexbt.com/cct241533.html
https://www.selleckchem.com/products/cct241533-hydrochloride.html
https://www.adooq.com/cct241533.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b560082?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Applicat?qn

Check Availability & Pricing

short-term storage (up to 1 month) or at -80°C for long-term storage (up to 1 year).[3]

Safety Precautions

e CCT241533 is a bioactive molecule and should be handled with care. Always wear
appropriate PPE, including a lab coat, safety glasses, and gloves.

o Perform all weighing and handling of the powdered compound in a chemical fume hood to
avoid inhalation.

e Consult the Safety Data Sheet (SDS) for CCT241533 for complete safety information.[5]

Visualizations
CCT241533 Mechanism of Action

CCT241533 acts as an ATP-competitive inhibitor of CHK2. In the event of DNA double-strand
breaks, Ataxia Telangiectasia Mutated (ATM) kinase is activated, which in turn phosphorylates
and activates CHK2. Activated CHK2 then phosphorylates downstream targets to induce cell
cycle arrest, DNA repair, or apoptosis. CCT241533 binds to the ATP-binding pocket of CHK2,
preventing its kinase activity and thereby abrogating the downstream signaling cascade.
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Caption: Mechanism of CCT241533 action in the DNA damage response pathway.

Experimental Workflow for CCT241533 Stock Solution
Preparation

The following diagram illustrates the key steps involved in the preparation of a CCT241533
stock solution.
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Caption: Workflow for preparing a CCT241533 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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